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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of flucarbazone when tank-

mixed with various broadleaf herbicides. The data presented is compiled from publicly available

research and is intended to assist in the selection of effective weed management strategies.

Executive Summary
Flucarbazone is a selective, post-emergence herbicide effective against grass weeds in cereal

crops.[1][2] To broaden the weed control spectrum, it is commonly tank-mixed with herbicides

targeting broadleaf weeds.[1] This guide examines the efficacy of such tank mixes, potential for

antagonism, and provides available experimental data for comparison. The selection of a tank-

mix partner should be based on the target weed species, crop stage, and environmental

conditions to optimize performance and minimize the risk of reduced efficacy.

Data Presentation: Performance of Flucarbazone
Tank Mixes
The following tables summarize the available quantitative data on the efficacy of flucarbazone
tank mixes against various weed species. It is important to note that direct comparative studies

across all tank-mix combinations and weed species are limited.

Table 1: Efficacy of Flucarbazone and a Florasulam + MCPA Tank Mix on Broadleaf Weeds
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Herbicide
Treatmen
t

Applicati
on Rate
(g a.i./ha)

Melilotus
officinalis
(Yellow
Sweet
Clover)

Carthamu
s
oxyacant
ha (Wild
Safflower
)

Sonchus
oleraceus
(Common
Sowthistl
e)

Malcolmi
a africana
(African
Mustard)

Centaure
a iberica
(Iberian
Starthistl
e)

Florasulam

+ MCPA
336 + 4 91% 95% 92% 100% 95%

Florasulam

(alone)
85 - - - - -

Data extracted from a study on a pre-mixed formulation of Florasulam + MCPA. The study

demonstrated significantly higher efficacy with the pre-mix compared to florasulam alone on the

tested weeds.[3]

Table 2: Potential for Antagonism with Flucarbazone Tank Mixes on Grassy Weeds

Flucarbazone Tank Mix
Partner

Target Weed
Observed Effect on
Flucarbazone Efficacy

Fluroxypyr + Bromoxynil +

MCPA
Green Foxtail (Setaria viridis) 12% decrease in visual control

Fluroxypyr + Bromoxynil (with

or without MCPA)
Wild Oat (Avena fatua)

No significant decrease in

efficacy

This data highlights the potential for antagonism, where the efficacy of flucarbazone on certain

grass weeds can be reduced when mixed with specific broadleaf herbicides. The effect is

species-dependent.

Experimental Protocols
The data presented in this guide is based on field trials conducted to evaluate herbicide

efficacy. While specific protocols for each cited study are not fully available, the following
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represents a generalized methodology for conducting such trials based on established

guidelines.[4][5][6]

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of three to four

replications.

Plot Size: Typically at least 10 square meters to minimize edge effects and provide

representative results.

Controls: Inclusion of both untreated (weedy) and weed-free control plots for comparison.

2. Application Parameters:

Herbicide Rates: Applied at the manufacturer's recommended label rates and, in some

research settings, at fractions or multiples of this rate to determine dose-response

relationships.

Crop and Weed Staging: Applications are timed to specific growth stages of both the crop

(e.g., 2-leaf to flag leaf in wheat) and the target weeds (e.g., 2 to 6-leaf stage for broadleaf

weeds) for optimal efficacy and crop safety.[7][8][9]

Spray Volume and Pressure: Applied with calibrated sprayers to ensure uniform coverage,

typically using water volumes between 100 to 200 L/ha and appropriate nozzles and

pressure to achieve a medium spray quality.[9]

3. Data Collection and Evaluation:

Efficacy Assessment: Weed control is typically assessed visually as a percentage of control

compared to the untreated check at various intervals after application (e.g., 7, 14, 28, and 56

days).

Biomass Reduction: In some studies, weed biomass is collected from a defined area within

each plot, dried, and weighed to provide a quantitative measure of control.
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Crop Tolerance: Crop injury is visually assessed on a percentage scale, noting any

symptoms such as chlorosis, necrosis, or stunting.

Yield Data: At crop maturity, plots are harvested to determine grain yield and assess the

overall impact of the weed control treatment.

4. Environmental Conditions:

Detailed records of environmental conditions at the time of application are maintained,

including temperature, relative humidity, wind speed, and soil moisture, as these factors can

significantly influence herbicide performance.

Signaling Pathways and Logical Relationships
The selection of an appropriate broadleaf herbicide to tank-mix with flucarbazone is a critical

decision based on the weed spectrum present in the field. The following diagram illustrates the

logical workflow for this selection process.

Identify Weed Spectrum Flucarbazone (Grass Control) Select Broadleaf HerbicideBroaden Spectrum

MCPA / Bromoxynil
Target Weeds:

Wild Buckwheat, Kochia

Florasulam / MCPA

Target Weeds:
Cleavers, Chickweed

Other Broadleaf Options
Other Weed Profiles

Tank-Mix Application Evaluate Efficacy & Crop Safety

Click to download full resolution via product page

Caption: Logical workflow for selecting a broadleaf herbicide tank-mix partner for

flucarbazone.
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Tank-mixing flucarbazone with a suitable broadleaf herbicide is an effective strategy for

achieving broad-spectrum weed control in cereal crops. While the available data indicates that

combinations with herbicides containing florasulam and MCPA can provide excellent control of

a range of broadleaf weeds, the potential for antagonism, particularly on grassy weeds when

mixed with products containing bromoxynil and MCPA, must be considered.[3] The selection of

a tank-mix partner should be guided by the specific weed pressures in a given field. Further

quantitative, comparative studies would be beneficial to provide a more comprehensive

understanding of the performance of various flucarbazone tank mixes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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